1-(3-cyclohexen-1-ylmethyl)-4-piperidinol

• IUPAC Name: 1-(cyclohex-3-en-1-ylmethyl)piperidin-4-ol
• InChI: InChI=1S/C12H21NO/c14-12-6-8-13(9-7-12)10-11-4-2-1-3-5-11/h1-2,11-12,14H,3-10H2
• InChI Key: FCATXVVVXBWKJF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)CN2CCC(CC2)O
• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol

Description

1-(3-cyclohexen-1-ylmethyl)-4-piperidinol, also known as CXM, is a synthetic compound that has been widely studied for its potential use in medicinal chemistry. It is a cyclic amine that contains a piperidine ring and a cyclohexene ring, and its chemical structure makes it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 1-(3-cyclohexen-1-ylmethyl)-4-piperidinol is not fully understood, but it is believed to act as a modulator of the GABAergic system. GABA is a neurotransmitter that inhibits the activity of neurons in the brain, and 1-(3-cyclohexen-1-ylmethyl)-4-piperidinol has been shown to enhance the activity of GABA receptors. This leads to an increase in the inhibitory tone of the brain, which may explain its anticonvulsant, analgesic, and anxiolytic effects.
Biochemical and Physiological Effects:
1-(3-cyclohexen-1-ylmethyl)-4-piperidinol has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the excitability of neurons in the brain, which may explain its anticonvulsant effects. It has also been shown to reduce pain sensitivity and increase pain threshold, which may explain its analgesic effects. Additionally, 1-(3-cyclohexen-1-ylmethyl)-4-piperidinol has been shown to reduce anxiety-like behavior in animal models, which may explain its anxiolytic effects.

Advantages and Limitations for Lab Experiments

One advantage of 1-(3-cyclohexen-1-ylmethyl)-4-piperidinol is that it is relatively easy to synthesize, making it readily available for research purposes. Additionally, it has been shown to have a wide range of potential therapeutic applications, making it a promising candidate for drug development. However, one limitation of 1-(3-cyclohexen-1-ylmethyl)-4-piperidinol is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are a number of future directions for research on 1-(3-cyclohexen-1-ylmethyl)-4-piperidinol. One area of research could be to further elucidate its mechanism of action, which would allow for the development of more targeted and effective therapies. Additionally, research could focus on optimizing the synthesis method of 1-(3-cyclohexen-1-ylmethyl)-4-piperidinol to improve its yield and purity. Finally, research could focus on exploring the potential use of 1-(3-cyclohexen-1-ylmethyl)-4-piperidinol in combination with other drugs for the treatment of various disorders.

Synthesis Methods

The synthesis of 1-(3-cyclohexen-1-ylmethyl)-4-piperidinol involves the reaction of cyclohexenylmethyl chloride with piperidine in the presence of a base such as potassium carbonate. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 1-(3-cyclohexen-1-ylmethyl)-4-piperidinol. The yield of 1-(3-cyclohexen-1-ylmethyl)-4-piperidinol can be improved by optimizing the reaction conditions, such as the reaction temperature and the amount of reactants.

Scientific Research Applications

1-(3-cyclohexen-1-ylmethyl)-4-piperidinol has been studied extensively for its potential use in medicinal chemistry. It has been shown to have anticonvulsant, analgesic, and anxiolytic properties, making it a promising candidate for the treatment of epilepsy, chronic pain, and anxiety disorders. 1-(3-cyclohexen-1-ylmethyl)-4-piperidinol has also been studied for its potential use as a local anesthetic and as a treatment for drug addiction.